Cas no 899744-25-3 (4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide)

• Product Name: 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide
• CAS No: 899744-25-3
• MF: C₁₄H₁₁F₃N₄O₃S
• MW: 372.322351694107
• CID: 5487347
• Update Time: 2025-06-09

4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[[4-oxo-6-(trifluoromethyl)-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzamide
• 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide

• Inchi： 1S/C14H11F3N4O3S/c15-14(16,17)9-5-10(22)21-13(20-9)25-6-11(23)19-8-3-1-7(2-4-8)12(18)24/h1-5H,6H2,(H2,18,24)(H,19,23)(H,20,21,22)
• InChI Key： PEJOXXYGDFYBHE-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CSC2NC(C(F)(F)F)=CC(=O)N=2)=O)C=C1

Additional information on 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide

Comprehensive Profile of 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide (CAS No. 899744-25-3): Applications and Molecular Insights

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide (CAS 899744-25-3) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoromethylpyrimidine core and benzamide moiety, is being extensively studied for its potential therapeutic applications. Researchers are particularly intrigued by its structural features, which include a sulfanylacetamido linker, a key component that may influence its biological activity.

The compound's CAS number 899744-25-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in drug discovery. Its complex name, often abbreviated for convenience, highlights the integration of heterocyclic and amide functionalities—a combination that is increasingly targeted in the development of kinase inhibitors and enzyme modulators. Recent publications have explored its role in addressing oxidative stress-related disorders and inflammatory pathways, aligning with current trends in precision medicine.

From a synthetic perspective, 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide exemplifies advancements in green chemistry methodologies. Laboratories are optimizing its production using catalyzed cross-coupling reactions to minimize waste, a topic widely discussed in sustainability-focused research. The trifluoromethyl group within its structure is notable for enhancing metabolic stability, a property highly valued in the design of bioactive small molecules.

Analytical studies of CAS 899744-25-3 employ techniques such as HPLC-MS and NMR spectroscopy to validate purity and elucidate conformational dynamics. These methods are critical given the compound's potential interactions with protein targets, a subject of numerous molecular docking simulations. Notably, computational models suggest its affinity for ATP-binding sites, sparking investigations into its utility for rare genetic conditions—a trending topic in orphan drug development.

Beyond biomedical applications, this compound is also referenced in material science for its electron-withdrawing properties, which could aid in designing organic semiconductors. Such interdisciplinary relevance underscores why searches for "pyrimidine derivatives in electronics" often include CAS 899744-25-3 as a keyword. Furthermore, patent filings related to its crystal polymorphs indicate commercial interest, particularly in formulations requiring enhanced solubility.

In summary, 4-(2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzamide represents a convergence of pharmacological innovation and synthetic elegance. Its multifaceted applications—from targeting age-related diseases to enabling advanced material design—position it as a compound to watch in both academic and industrial spheres. As research progresses, its CAS 899744-25-3 will likely remain a focal point in journals and conference proceedings, bridging gaps between chemistry and cutting-edge therapeutics.